Cas no 1316221-65-4 (2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine)
2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine
- 2-chloro-3-(1-methanesulfonylpiperidin-3-yl)pyrazine
- 2-Chloro-3-(1-methanesulfonyl-piperidin-3-yl)-pyrazine
-
- Inchi: 1S/C10H14ClN3O2S/c1-17(15,16)14-6-2-3-8(7-14)9-10(11)13-5-4-12-9/h4-5,8H,2-3,6-7H2,1H3
- InChI Key: OOBSMECZUMLXPN-UHFFFAOYSA-N
- SMILES: ClC1C(C2CN(CCC2)S(C)(=O)=O)=NC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 357
- Topological Polar Surface Area: 71.5
2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334582-1g |
2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine |
1316221-65-4 | 95%+ | 1g |
$630 | 2024-08-02 | |
| Chemenu | CM334582-1g |
2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine |
1316221-65-4 | 95%+ | 1g |
$579 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655390-1g |
2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine |
1316221-65-4 | 98% | 1g |
¥7671.00 | 2024-08-09 |
2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine
Introduction to 2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine (CAS No. 1316221-65-4)
2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine, identified by its Chemical Abstracts Service Number (CAS No. 1316221-65-4), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of a chloro substituent at the 2-position and a methylsulfonyl-piperidine moiety at the 3-position imparts unique chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.
The structural features of 2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine contribute to its potential as an intermediate in the synthesis of bioactive molecules. The chloro group enhances electrophilicity, facilitating further functionalization, while the methylsulfonyl-piperidine segment introduces steric and electronic effects that can modulate binding interactions with biological targets. Such structural attributes are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in metabolic and inflammatory pathways.
In recent years, there has been growing interest in pyrazine derivatives due to their demonstrated efficacy in modulating enzyme activity and receptor binding. For instance, studies have highlighted the role of pyrazine-based compounds in inhibiting kinases and phosphodiesterases, which are key players in signal transduction pathways associated with diseases such as cancer and neurodegeneration. The compound 2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine represents a novel scaffold that may exhibit similar inhibitory effects, particularly when incorporated into more complex molecular architectures.
One of the most compelling aspects of this compound is its potential application in drug discovery programs targeting central nervous system (CNS) disorders. Piperidine derivatives, including those with sulfonyl groups, are known to interact with neurotransmitter systems, offering opportunities for developing treatments for conditions like epilepsy, depression, and cognitive dysfunction. The methylsulfonyl-piperidine moiety in 2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine may enhance blood-brain barrier penetration, a critical factor for CNS drug efficacy.
Advances in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Molecular docking simulations suggest that 2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine could bind effectively to proteins involved in metabolic regulation, such as AMPK and PDE4 enzymes. These enzymes are implicated in glucose homeostasis, inflammation, and neuroprotection, making them attractive therapeutic targets.
The synthesis of 2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine involves multi-step organic transformations, including nucleophilic aromatic substitution and sulfonylation reactions. Recent methodologies have focused on optimizing these processes to improve yield and purity while minimizing hazardous byproducts. Green chemistry principles have been increasingly applied, ensuring sustainable production practices that align with regulatory expectations for pharmaceutical intermediates.
Evaluation of 2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine in preclinical models has revealed promising preliminary data regarding its biological activity. In vitro assays indicate inhibitory effects on key enzymes relevant to inflammation and pain pathways, such as COX-2 and NFκB. These findings support further investigation into its potential as a lead compound for developing novel therapeutics.
The compound’s versatility as a building block for medicinal chemistry is another area of significant interest. By modifying its core structure or appending different functional groups, researchers can explore diverse chemical space to identify optimized analogs with enhanced potency and selectivity. Collaborative efforts between academic laboratories and pharmaceutical companies are fostering innovation in this regard, leveraging high-throughput screening technologies to accelerate hit identification.
Regulatory considerations play a crucial role in advancing compounds like 2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine through development pipelines. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates meet stringent quality standards before being used in clinical trials or commercial products. Additionally, toxicological assessments are essential to evaluate potential side effects and establish safe dosage ranges.
The future prospects for 2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine are bright, given its structural features and demonstrated biological relevance. Ongoing research aims to elucidate its mechanism of action further and explore new therapeutic indications. As computational tools become more sophisticated and synthetic methodologies evolve, the accessibility of such specialized compounds will continue to increase, driving progress across multiple disciplines within life sciences research.
1316221-65-4 (2-Chloro-3-(1-(methylsulfonyl)piperidin-3-yl)pyrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)